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Cat. No.: B15616033

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
TC-2153 is a potent and selective inhibitor of the Striatal-Enriched protein tyrosine

Phosphatase (STEP), a brain-specific phosphatase that plays a crucial role in regulating

synaptic function.[1][2][3] Overactivity of STEP has been implicated in several neuropsychiatric

and neurodegenerative disorders, including Alzheimer's disease.[2][3][4] By inhibiting STEP,

TC-2153 promotes the tyrosine phosphorylation of key signaling proteins such as ERK1/2,

Pyk2, and the glutamate receptor subunit GluN2B, thereby modulating synaptic plasticity and

cognitive function.[2][3][5] These application notes provide a detailed protocol for the

preparation of a TC-2153 stock solution using Dimethyl Sulfoxide (DMSO) for use in in vitro

and in vivo research settings.

Physicochemical Properties and Storage
Recommendations
A comprehensive understanding of the physicochemical properties of TC-2153 is essential for

accurate and reproducible experimental results. The following table summarizes key
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quantitative data for TC-2153.

Property Value Source

Molecular Weight 355.89 g/mol [1]

Appearance Off-white to light yellow solid [1]

Solubility in DMSO 100 mg/mL (280.99 mM) [1]

Purity
>98% (typically assessed by

HPLC)
[6]

Storage of Powder -20°C, protected from light [6]

Stock Solution Storage -20°C or -80°C in aliquots [6][7]

Stock Solution Stability At least 6 months at -20°C [6]

Note: It is crucial to use freshly opened, anhydrous DMSO for preparing the stock solution, as

hygroscopic DMSO can significantly impact the solubility of the product.[1] To prevent

degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into single-use volumes.[6][7]

Experimental Protocol: Preparation of a 10 mM TC-
2153 Stock Solution in DMSO
This protocol outlines the steps for preparing a 10 mM stock solution of TC-2153 in DMSO.

This concentration is a common starting point for subsequent dilutions to achieve desired

working concentrations for various assays.

Materials:

TC-2153 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes (e.g., 1.5 mL)

Calibrated analytical balance
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Vortex mixer

Pipettes and sterile filter tips

Procedure:

Equilibrate TC-2153 to Room Temperature: Before opening, allow the vial of TC-2153
powder to warm to room temperature to prevent condensation of moisture.

Weighing the Compound:

Tare a sterile 1.5 mL microcentrifuge tube on a calibrated analytical balance.

Carefully weigh the desired amount of TC-2153 powder into the tared tube. To prepare a

10 mM stock solution, the required mass can be calculated using the following formula:

Mass (mg) = Desired Concentration (mM) x Volume (mL) x Molecular Weight ( g/mol ) /

1000 For 1 mL of a 10 mM solution: Mass (mg) = 10 mM x 1 mL x 355.89 g/mol / 1000 =

3.5589 mg

Dissolving the Compound:

Add the calculated volume of anhydrous DMSO to the microcentrifuge tube containing the

TC-2153 powder.

To prepare 1 mL of a 10 mM solution, add 1 mL of DMSO to 3.5589 mg of TC-2153.

Ensuring Complete Dissolution:

Tightly cap the tube and vortex thoroughly for 1-2 minutes until the compound is

completely dissolved.[6]

If necessary, gentle warming in a 37°C water bath or brief sonication can aid in dissolution.

[6][7] Always check the product information for any temperature sensitivity.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the compound, aliquot the stock

solution into smaller, single-use working volumes (e.g., 10-20 µL) in sterile microcentrifuge
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tubes.[6]

Clearly label each aliquot with the compound name, concentration (10 mM), solvent

(DMSO), and the date of preparation.

Store the aliquots at -20°C or -80°C, protected from light.[6][7]

Note on Final DMSO Concentration in Assays: High concentrations of DMSO can be toxic to

cells and may interfere with some biological assays.[6][8] It is critical to ensure that the final

concentration of DMSO in the experimental medium is kept to a minimum, typically below 0.1%

(v/v).[6] Always include a vehicle control (medium with the same final concentration of DMSO)

in your experiments.

Signaling Pathway and Experimental Workflow
TC-2153 exerts its effects by inhibiting the phosphatase activity of STEP. This leads to an

increase in the phosphorylation of several downstream targets, thereby modulating neuronal

signaling.

Downstream Effects

TC-2153

STEP
(Striatal-Enriched protein
tyrosine Phosphatase)

p-ERK1/2 (Tyr204/187) ↑

p-Pyk2 (Tyr402) ↑

p-GluN2B (Tyr1472) ↑

Click to download full resolution via product page

Caption: Mechanism of action of TC-2153.
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The following diagram illustrates the general workflow for preparing and using the TC-2153
stock solution in a typical cell-based assay.

1. Weigh TC-2153 Powder

2. Dissolve in Anhydrous DMSO

3. Vortex/Sonicate to Ensure
Complete Dissolution

4. Prepare 10 mM Stock Solution

5. Aliquot into Single-Use Tubes

6. Store at -20°C or -80°C

7. Thaw a Single Aliquot for Use

8. Prepare Working Dilutions
in Assay Medium

9. Treat Cells (Final DMSO < 0.1%)

10. Perform Downstream Analysis
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Caption: Workflow for stock solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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